Cas no 31818-85-6 (2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-)

2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- structure
31818-85-6 structure
Product Name:2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
CAS No:31818-85-6
MF:C13H13N3O4
MW:275.260022878647
CID:322725
PubChem ID:284699
Update Time:2025-04-19

2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
    • 2-β-D-ribofuranosyl-2H-indazole-3-carbonitrile
    • NSC140856
    • 31818-85-6
    • NSC-140856
    • DTXSID20953741
    • 2-pentofuranosyl-2h-indazole-3-carbonitrile
    • Inchi: 1S/C13H13N3O4/c14-5-9-7-3-1-2-4-8(7)15-16(9)13-12(19)11(18)10(6-17)20-13/h1-4,10-13,17-19H,6H2
    • InChI Key: IYLAPMMXZCLSFG-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(C#N)=C2C=CC=CC2=N1)O)O

Computed Properties

  • Exact Mass: 275.09100
  • Monoisotopic Mass: 275.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 634.1°Cat760mmHg
  • Flash Point: 337.3°C
  • Refractive Index: 1.744
  • PSA: 111.53000
  • LogP: -0.48052
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.